4-Nitrobenzoyl Varenicline
4-Nitrobenzoyl Varenicline
Brand Name:
Vulcanchem
CAS No.:
1329651-19-5
VCID:
VC0138464
InChI:
InChI=1S/C20H16N4O4/c25-20(28-15-3-1-14(2-4-15)24(26)27)23-10-12-7-13(11-23)17-9-19-18(8-16(12)17)21-5-6-22-19/h1-6,8-9,12-13H,7,10-11H2
SMILES:
C1C2CN(CC1C3=CC4=NC=CN=C4C=C23)C(=O)OC5=CC=C(C=C5)[N+](=O)[O-]
Molecular Formula:
C20H16N4O4
Molecular Weight:
376.372
4-Nitrobenzoyl Varenicline
CAS No.: 1329651-19-5
Cat. No.: VC0138464
Molecular Formula: C20H16N4O4
Molecular Weight: 376.372
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1329651-19-5 |
|---|---|
| Molecular Formula | C20H16N4O4 |
| Molecular Weight | 376.372 |
| IUPAC Name | (4-nitrophenyl) 5,8,14-triazatetracyclo[10.3.1.02,11.04,9]hexadeca-2,4,6,8,10-pentaene-14-carboxylate |
| Standard InChI | InChI=1S/C20H16N4O4/c25-20(28-15-3-1-14(2-4-15)24(26)27)23-10-12-7-13(11-23)17-9-19-18(8-16(12)17)21-5-6-22-19/h1-6,8-9,12-13H,7,10-11H2 |
| Standard InChI Key | XRIRHQDUNQALNR-UHFFFAOYSA-N |
| SMILES | C1C2CN(CC1C3=CC4=NC=CN=C4C=C23)C(=O)OC5=CC=C(C=C5)[N+](=O)[O-] |
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